N-cyclopentyl-1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves multi-component reactions, such as the three-component reaction between malonamide derivatives, aldehydes, and malononitrile in water, utilizing triethylamine as a base at room temperature. These methods have been applied to synthesize compounds with potential non-linear optical (NLO) properties and molecular docking analyses to explore binding modes that may contribute to biological activity, such as inhibition of tubulin polymerization and anticancer activity (Jayarajan et al., 2019).
Molecular Structure Analysis
The molecular structure of related compounds is confirmed through various spectroscopic techniques, including FT-IR, NMR, and X-ray diffraction. Computational chemistry methods support these findings, with studies on NLO properties and molecular docking analyses providing insights into the interaction potentials of these compounds (Jayarajan et al., 2019).
Chemical Reactions and Properties
Chemical reactions involving similar compounds have explored their potential in various biological activities. For instance, novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have been synthesized, demonstrating significant anti-angiogenic and DNA cleavage activities. The presence of electron-donating and withdrawing groups in these compounds plays a crucial role in their biological efficacy (Kambappa et al., 2017).
Scientific Research Applications
Molecular Synthesis and Characterization
- The compound is involved in multi-component reactions for synthesizing complex molecules. For instance, it's part of the synthesis process for creating compounds like 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide, which was characterized using FT-IR, NMR, and X-ray diffraction techniques. These compounds were further analyzed through computational chemistry methods, hinting at their potential applications in medicinal chemistry and materials science (Jayarajan et al., 2019).
Biological Evaluation and Anticancer Properties
- Piperidine derivatives, like the one , have been synthesized and evaluated for their biological activities. For example, novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives exhibited significant anti-angiogenic and DNA cleavage activities. These compounds are potential anticancer agents, emphasizing the compound's relevance in drug discovery and cancer treatment (Kambappa et al., 2017).
Mechanism of Action
Future Directions
Future research on this compound could involve further exploration of its synthesis, properties, and potential biological activities. This could include experimental studies to determine its physical and chemical properties, as well as biological assays to investigate potential therapeutic effects .
properties
IUPAC Name |
N-cyclopentyl-1-[6-(3-fluorophenyl)sulfanylpyridazin-3-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN4OS/c22-16-4-3-7-18(14-16)28-20-9-8-19(24-25-20)26-12-10-15(11-13-26)21(27)23-17-5-1-2-6-17/h3-4,7-9,14-15,17H,1-2,5-6,10-13H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQIAAANVLGLPGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)SC4=CC=CC(=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-1-(6-((3-fluorophenyl)thio)pyridazin-3-yl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.